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Technical Support Center: Y6-Based Organic
Solar Cells
This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) to assist researchers, scientists, and drug development professionals in

addressing challenges related to low power conversion efficiency (PCE) in Y6-based organic

solar cell (OSC) devices.

Frequently Asked Questions (FAQs)
Q1: What are the key factors influencing the Power Conversion Efficiency (PCE) of PM6:Y6

solar cells?

The PCE of PM6:Y6 solar cells is highly sensitive to a combination of factors, including:

Active Layer Morphology: The nanoscale blend morphology of the PM6 donor and Y6

acceptor is critical for efficient exciton dissociation and charge transport.[1]

Fabrication Parameters: Processing conditions such as the choice of solvent, use of

additives, spin-coating speed, solution concentration, and annealing temperature and time

significantly impact the active layer morphology and device performance.[2][3][4]

Layer Thickness: The thickness of the active layer, electron transport layer (ETL), and hole

transport layer (HTL) must be optimized to ensure efficient light absorption and charge
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collection.

Interfacial Properties: The quality of the interfaces between the active layer and the transport

layers is crucial for minimizing charge recombination and ensuring efficient charge

extraction.

Q2: What is a typical device architecture for a high-efficiency PM6:Y6 solar cell?

A common and effective device architecture is the inverted structure: ITO / ETL / PM6:Y6 / HTL

/ Ag.[5]

ITO (Indium Tin Oxide): Transparent conducting oxide used as the bottom electrode.

ETL (Electron Transport Layer): Commonly used materials include ZnO or PDINO.

PM6:Y6: The photoactive layer, a blend of a polymer donor (PM6) and a non-fullerene

acceptor (Y6).

HTL (Hole Transport Layer): MoO3 is a frequently used material for the HTL.

Ag (Silver): The top metal electrode.

Q3: What are the optimal processing parameters for the PM6:Y6 active layer?

Achieving high PCE in PM6:Y6 devices is highly dependent on the precise control of

processing parameters. Below is a summary of commonly reported optimal conditions.
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Parameter Optimal Value Reference

Solvent Chloroform (CF) or o-xylene

Solvent Additive
0.5% v/v 1-chloronaphthalene

(CN)

Total Concentration 16-18 mg/mL

Spin-Coating Speed 3000 rpm

Annealing Temperature 80-110 °C

Annealing Time 5-10 minutes

Troubleshooting Guide
This guide addresses common issues encountered during the fabrication and characterization

of Y6-based solar cells that can lead to low PCE.

Low Power Conversion Efficiency (PCE)
A low overall PCE can be attributed to issues with the short-circuit current (Jsc), open-circuit

voltage (Voc), or fill factor (FF). The following diagram illustrates a general troubleshooting

workflow.
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Caption: General troubleshooting workflow for low PCE.
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Issue: Low Short-Circuit Current (Jsc)

A low Jsc indicates inefficient generation or collection of charge carriers.

Possible Cause Suggested Solution

Inadequate Light Absorption

* Verify the thickness of the active layer. An

optimal thickness is required to absorb sufficient

light without compromising charge carrier

extraction. * Ensure the active layer solution

concentration is appropriate. Higher

concentrations can lead to thicker films and

better absorption, but may also negatively

impact morphology.

Poor Charge Generation/Dissociation

* Optimize the morphology of the active layer

through solvent selection, the use of additives

(e.g., 1-chloronaphthalene), and annealing

conditions. A well-mixed and phase-separated

morphology is crucial for efficient exciton

dissociation. * Ensure proper energy level

alignment between the donor (PM6) and

acceptor (Y6) materials.

Inefficient Charge Collection

* Check for and address any issues with the

ETL and HTL, such as improper thickness or

poor film quality, which can impede charge

transport to the electrodes. * Investigate for

potential issues with the electrodes, such as

high contact resistance.

Issue: Low Open-Circuit Voltage (Voc)

Low Voc is often a result of excessive charge recombination or a suboptimal energy level

alignment.
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Possible Cause Suggested Solution

High Recombination Rates

* Improve the quality of the interfaces between

the active layer and the charge transport layers

to reduce interfacial recombination. * Optimize

the active layer morphology to create more

defined pathways for charge transport, which

can reduce bimolecular recombination.

Mismatched Energy Levels

* Ensure the energy levels of the ETL and HTL

are well-aligned with the active layer materials

to facilitate efficient charge extraction and block

the injection of opposite charges. * The Voc is

fundamentally related to the energy difference

between the HOMO of the donor and the LUMO

of the acceptor. While this is an intrinsic material

property, ensuring minimal energy loss during

charge transfer is key.

Device Defects

* Investigate for pinholes or other defects in the

active layer that could create shunt pathways,

leading to a lower Voc.

Issue: Low Fill Factor (FF)

A low FF is typically caused by high series resistance, low shunt resistance, or poor charge

transport within the device.
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Possible Cause Suggested Solution

High Series Resistance (Rs)

* Optimize the thickness of all layers.

Excessively thick layers can increase series

resistance. * Ensure good electrical contact

between the active layer and the charge

transport layers, and between the transport

layers and the electrodes. * Check the quality

and conductivity of the transparent electrode

(ITO) and the top electrode (Ag).

Low Shunt Resistance (Rsh)

* Minimize defects and pinholes in the active

layer that can create leakage current pathways.

This can be addressed by optimizing the spin-

coating process and ensuring a clean substrate.

* Ensure complete coverage of the active layer

by the transport layers and electrodes to prevent

shorting.

Poor Charge Transport

* Optimize the active layer morphology through

annealing and the use of solvent additives to

enhance charge carrier mobility. A well-ordered

molecular packing can facilitate more efficient

charge transport. * Ensure the donor and

acceptor materials form bicontinuous

interpenetrating networks for efficient transport

of both electrons and holes.

Experimental Protocols
Standard Fabrication of a PM6:Y6 Solar Cell (Inverted
Architecture)
This protocol outlines the steps for fabricating a standard inverted PM6:Y6 organic solar cell.
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1. Substrate Cleaning
(Sonication in DI water, acetone, IPA)

2. Oxygen Plasma Treatment

3. ETL Deposition
(e.g., spin-coat PDINO)

4. Active Layer Solution Prep
(PM6:Y6 in Chloroform + CN)

5. Spin-Coat Active Layer

6. Thermal Annealing
(e.g., 100°C for 10 min)

7. HTL Deposition
(e.g., thermal evaporation of MoO3)

8. Top Electrode Deposition
(e.g., thermal evaporation of Ag)

9. Encapsulation

Click to download full resolution via product page

Caption: Standard fabrication workflow for a PM6:Y6 solar cell.
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1. Substrate Cleaning:

Sequentially sonicate pre-patterned ITO-coated glass substrates in deionized water,
acetone, and isopropanol for 15 minutes each.
Dry the substrates with a nitrogen gun.

2. Oxygen Plasma Treatment:

Treat the cleaned ITO substrates with oxygen plasma for 5-10 minutes to improve the
surface wettability.

3. Electron Transport Layer (ETL) Deposition:

Prepare a solution of the ETL material (e.g., PDINO in methanol).
Spin-coat the ETL solution onto the ITO substrate. For example, dynamically spin-coat at
3000 rpm.

4. Active Layer Solution Preparation:

Dissolve PM6 and Y6 in a 1:1.2 weight ratio in chloroform to a total concentration of
approximately 16-18 mg/mL.
Add 1-chloronaphthalene (0.5% v/v) as a solvent additive.
Stir the solution at room temperature for at least 3 hours before use.

5. Active Layer Spin-Coating:

Transfer the device to a nitrogen-filled glovebox.
Spin-coat the PM6:Y6 solution onto the ETL layer at around 3000 rpm for 30-60 seconds.

6. Thermal Annealing:

Anneal the substrate with the active layer on a hotplate inside the glovebox at a temperature
between 80-110°C for 5-10 minutes.

7. Hole Transport Layer (HTL) Deposition:

Transfer the substrate to a thermal evaporator.
Deposit the HTL material (e.g., 10 nm of MoO3) under high vacuum.
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8. Top Electrode Deposition:

Without breaking vacuum, deposit the top metal electrode (e.g., 100 nm of Ag) through a
shadow mask to define the active area of the device.

9. Encapsulation:

Encapsulate the device using a UV-curable epoxy and a glass coverslip to protect it from
oxygen and moisture.

Key Characterization Techniques
1. Current Density-Voltage (J-V) Measurement:

Use a solar simulator with an AM1.5G spectrum at 100 mW/cm² illumination.
Measure the current density as a function of the applied voltage to determine the key device
parameters: Jsc, Voc, FF, and PCE.

2. External Quantum Efficiency (EQE) Measurement:

Use a dedicated EQE setup with a light source, monochromator, and lock-in amplifier.
Measure the ratio of collected charge carriers to incident photons at each wavelength to
understand the spectral response of the device.

3. Atomic Force Microscopy (AFM):

Use AFM in tapping mode to characterize the surface morphology and phase separation of
the PM6:Y6 active layer. This can provide insights into the domain sizes and connectivity.

4. Grazing-Incidence Wide-Angle X-ray Scattering (GIWAXS):

Employ GIWAXS to investigate the molecular packing and crystallinity of the donor and
acceptor materials within the blend film. This is crucial for understanding how processing
conditions affect the nanoscale structure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 11 Tech Support

https://www.researchgate.net/publication/321789195_External_quantum_efficiency_measurement_of_solar_cell
https://ieeexplore.ieee.org/document/10180877
https://ieeexplore.ieee.org/document/10180877
https://pubs.acs.org/doi/abs/10.1021/jp4010828
https://pubs.aip.org/aip/adv/article-pdf/doi/10.1063/5.0201580/19995987/065325_1_5.0201580.pdf
https://www.e3s-conferences.org/articles/e3sconf/pdf/2021/05/e3sconf_iccsre2021_01005.pdf
https://www.benchchem.com/product/b612146#troubleshooting-low-power-conversion-efficiency-in-y6-devices
https://www.benchchem.com/product/b612146#troubleshooting-low-power-conversion-efficiency-in-y6-devices
https://www.benchchem.com/product/b612146#troubleshooting-low-power-conversion-efficiency-in-y6-devices
https://www.benchchem.com/product/b612146#troubleshooting-low-power-conversion-efficiency-in-y6-devices
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b612146?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b612146?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

